N-ethyl-6-methyl-2-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidin-4-amine

• IUPAC Name: N-ethyl-6-methyl-2-[4-(pyridin-2-ylmethyl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C17H24N6/c1-3-18-16-12-14(2)20-17(21-16)23-10-8-22(9-11-23)13-15-6-4-5-7-19-15/h4-7,12H,3,8-11,13H2,1-2H3,(H,18,20,21)
• InChI Key: VMLDMONSINYQHR-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)CC3=CC=CC=N3
• Molecular Formula: C17H24N6
• Molecular Weight: 312.4 g/mol

Description

“N-ethyl-6-methyl-2-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}pyrimidin-4-amine” is a complex organic compound that contains several functional groups, including an ethyl group, a methyl group, a pyridinyl group, a piperazinyl group, and a pyrimidinyl group. These functional groups suggest that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. For example, similar compounds have been found to form hydrogen bonds between amine and amide groups, leading to the formation of infinite chains.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been involved in reactions like the Diels–Alder reaction. The presence of multiple functional groups in this compound suggests that it could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. For example, its solubility would be affected by the presence of polar groups like the amine and amide groups.

Scientific Research Applications

Chemodivergent Synthesis

This compound has been used in the chemodivergent synthesis of N-(pyridin-2-yl)amides. .

Therapeutic Potential of Imidazole Compounds

Imidazole compounds, which include this compound, have a broad range of chemical and biological properties. .

Nonlinear Optical Properties

Materials with nonlinear optical properties are of great interest for optical signal processing applications. .

Anti-tubercular Agents

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Inhibition of Collagen Synthesis

This compound has been used in the development of drugs that inhibit collagen synthesis. .

Development of Antiviral Drugs

The compound has been used in the development of antiviral drugs. .

Mechanism of Action

Target of Action

Similar compounds, such as n-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, have been noted for their significant biological and therapeutic value .

Mode of Action

It’s worth noting that similar compounds have been synthesized via c–c bond cleavage promoted by i2 and tbhp . This suggests that the compound might interact with its targets through a similar mechanism, leading to changes at the molecular level.

Biochemical Pathways

The synthesis of similar compounds involves a chemodivergent process, suggesting that multiple pathways could potentially be affected .

Result of Action

Similar compounds have been noted for their varied medicinal applications , suggesting that this compound could potentially have similar effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential applications. For example, it could be studied for potential use in medicinal chemistry, given the presence of functional groups that are common in pharmaceutical compounds.